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Abstract
Protein Arginine Methyltransferase 4 (PRMT4), also known as Coactivator-Associated Arginine

Methyltransferase 1 (CARM1), is a critical epigenetic regulator involved in transcriptional

activation.[1][2] Its enzymatic activity, the methylation of arginine residues on histone and non-

histone proteins, plays a significant role in various cellular processes.[2][3] PRMT4-IN-1 is a

chemical probe that can be utilized to investigate the specific functions of PRMT4. This

document provides a comprehensive protocol for performing Chromatin Immunoprecipitation

(ChIP) using PRMT4-IN-1 to identify and quantify the genomic targets of PRMT4.

Introduction to PRMT4 and PRMT4-IN-1
PRMT4 is a key transcriptional coactivator that primarily methylates Histone H3 at Arginine 17

(H3R17me2a), a mark associated with active gene transcription.[4] It is recruited to chromatin

by transcription factors and forms complexes with other coactivators, such as p160 and

CBP/p300, to enhance the accessibility of promoter regions for transcription.[1] Dysregulation

of PRMT4 activity has been implicated in various diseases, including cancer.
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PRMT4-IN-1 is a potent and selective inhibitor of PRMT4. By blocking the methyltransferase

activity of PRMT4, this small molecule serves as a valuable tool to dissect the downstream

effects of PRMT4 inhibition on gene expression and to validate PRMT4 as a therapeutic target.

Signaling Pathway of PRMT4 in Transcriptional
Activation
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1. Cross-linking
(1% Formaldehyde)

2. Cell Lysis & Chromatin Shearing
(Sonication to 200-1000 bp)

3. Immunoprecipitation
(Anti-PRMT4 Antibody)

4. Washing

5. Elution

6. Reverse Cross-linking

7. DNA Purification

8. Downstream Analysis
(qPCR or Sequencing)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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